N-Allyl-4-methylbenzamide

• IUPAC Name: 4-methyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C11H13NO/c1-3-8-12-11(13)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3,(H,12,13)
• InChI Key: NKPIOFCIOMRALO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC=C
• Molecular Formula: C11H13NO
• DSSTOX Substance ID: DTXSID80364551
• Molecular Weight: 175.23 g/mol
• CAS No.: 88229-22-5

Description

N-Allyl-4-methylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of an allyl group attached to the nitrogen atom and a methyl group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Allyl-4-methylbenzamide can be synthesized through several methods. One common approach involves the reaction of 4-methylbenzoyl chloride with allylamine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using column chromatography to obtain a high-purity compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the implementation of automated systems for purification and isolation can streamline the production process.

Chemical Reactions Analysis

Types of Reactions

N-Allyl-4-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The allyl group can be oxidized to form an epoxide or an aldehyde.

Reduction: The carbonyl group in the benzamide can be reduced to form an amine.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or potassium permanganate (KMnO4) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Reagents such as bromine (Br2) with iron(III) bromide (FeBr3) for bromination, and nitric acid (HNO3) with sulfuric acid (H2SO4) for nitration.

Major Products

Oxidation: Formation of epoxides or aldehydes.

Reduction: Formation of amines.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

N-Allyl-4-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-Allyl-4-methylbenzamide involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. For example, it may inhibit the activity of enzymes involved in inflammation or cancer cell proliferation, thereby exerting anti-inflammatory or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

N-Allyl-4-methylbenzenesulfonamide: Similar structure but with a sulfonamide group instead of a benzamide group.

N-Allyl-4-methylbenzenesulfonamide: Another similar compound with a sulfonamide group.

Uniqueness

N-Allyl-4-methylbenzamide is unique due to its specific combination of an allyl group and a methyl-substituted benzamide structure. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.